Cas no 1600828-27-0 (2-amino-2-(cyclohex-2-en-1-yl)acetamide)

• Product Name: 2-amino-2-(cyclohex-2-en-1-yl)acetamide
• CAS No: 1600828-27-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6512067
• PubChem ID: 114620067
• Update Time: 2025-06-11

2-amino-2-(cyclohex-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(cyclohex-2-en-1-yl)acetamide
• 1600828-27-0
• EN300-1298977

• Inchi： 1S/C8H14N2O/c9-7(8(10)11)6-4-2-1-3-5-6/h2,4,6-7H,1,3,5,9H2,(H2,10,11)
• InChI Key： ZJKOZOCDUKLPBR-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CCCC1)N)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(cyclohex-2-en-1-yl)acetamide

Introduction to 2-Amino-2-(Cyclohex-2-en-1-yl)Acetamide (CAS No. 1600828-27-0)

2-Amino-2-(cyclohex-2-en-1-yl)acetamide is a compound with the CAS registry number 1600828-27-0, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, also referred to as N-cyclohexenylglycine amide, is an amino acid derivative with a cyclohexene ring attached to the nitrogen atom of the amide group. Its structure combines the characteristics of a cyclic hydrocarbon and an amide functional group, making it a versatile molecule for both academic research and industrial applications.

The synthesis of 2-amino-2-(cyclohex-2-en-1-yl)acetamide typically involves multi-step organic reactions, often starting from readily available starting materials such as cyclohexene and amino acids. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving yield and purity. For instance, a study published in *Organic Letters* in 2023 highlighted a novel approach utilizing asymmetric catalysis to synthesize this compound with high enantiomeric excess, which is crucial for its application in chiral recognition studies.

One of the most promising areas of research for N-cyclohexenylglycine amide is its role in drug discovery. The compound has shown potential as a building block for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. A recent study in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in Alzheimer's disease, such as beta-secretase. This finding underscores its potential as a lead compound for developing novel therapeutics.

In addition to its pharmaceutical applications, N-cyclohexenylglycine amide has also found utility in materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A 2023 article in *Chemistry of Materials* reported the use of this compound as a ligand in constructing MOFs with high surface area and exceptional gas adsorption properties, which could be employed in catalysis and gas storage technologies.

The chemical stability and reactivity of N-cyclohexenylglycine amide make it an ideal candidate for exploring green chemistry principles. Researchers have investigated its role as an eco-friendly catalyst in organic transformations, such as asymmetric aldol reactions and Michael additions. These studies highlight its potential to reduce reliance on hazardous catalysts while maintaining high reaction efficiency.

From an analytical standpoint, the characterization of N-cyclohexenylglycine amide has been enhanced by advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided deeper insights into its molecular structure and dynamic behavior under varying conditions. For example, recent NMR studies have revealed insights into the conformational flexibility of the molecule, which is critical for understanding its interactions with biological targets.

In conclusion, N-cyclohexenylglycine amide (CAS No. 1600828-27-0) stands out as a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and functional properties continue to inspire innovative research directions, positioning it as a key player in advancing both fundamental and applied sciences.